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Compound of Interest

Compound Name:
Atrial natriuretic factor (1-28)

(human, porcine)

Cat. No.: B013185 Get Quote

Welcome to the technical support center for Atrial Natriuretic Peptide (ANP) (1-28)

experiments. This resource provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing their

experimental conditions and overcoming common challenges.

Frequently Asked Questions (FAQs)
Q1: What is the primary signaling pathway activated by ANP (1-28)?

A1: ANP (1-28) primarily signals through the natriuretic peptide receptor-A (NPR-A), a

membrane-bound guanylyl cyclase.[1][2] Upon binding, ANP activates NPR-A, which catalyzes

the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).

[2] cGMP then acts as a second messenger, mediating most of ANP's downstream effects,

including vasodilation and natriuresis.[2] Additionally, in certain cell types, ANP can activate the

phosphatidylinositol 3-kinase (PI3K)/Akt/Foxo1a/cyclin D2 signaling pathway, which is involved

in mitogenic responses.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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